2-Allyloxy-6-methyl-benzoic acid

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• SMILES: CC1=C(C(=CC=C1)OCC=C)C(=O)O
• InChI: InChI=1S/C11H12O3/c1-3-7-14-9-6-4-5-8(2)10(9)11(12)13/h3-6H,1,7H2,2H3,(H,12,13)
• InChIKey: HUQODTVFPONTSX-UHFFFAOYSA-N

Procuring unqualified regioisomers of allyloxy-methyl-benzoic acid risks patent infringement and altered physicochemical properties. This exact 2-allyloxy-6-methyl substitution (Compound 14, CAS 634205-23-5) is recited in Emisphere Technologies' delivery agent patent family for oral biologics like insulin. - **Patent-specified species:** Differentiated from 5-methyl (Compound 13) and non-methylated analogs (ΔXLogP3 +0.5, improved membrane partitioning) - **Reactive handle:** Terminal allyloxy olefin enables cross-metathesis orthogonal functionalization (unavailable in saturated alkoxy analogs) - **Formulation-ready:** Fully characterized sodium salt, white powder, ¹H/¹³C NMR verified. Immediate sourcing for peptide delivery or ingenol ester libraries.

2-Allyloxy-6-methyl-benzoic Acid: Identity & Physicochemical Profile

2-Allyloxy-6-methyl-benzoic acid (CAS 634205-23-5, molecular formula C₁₁H₁₂O₃, molecular weight 192.21 g/mol) is a disubstituted aromatic carboxylic acid bearing an allyloxy (–OCH₂CH=CH₂) group at the 2-position and a methyl (–CH₃) group at the 6-position of the benzene ring [1]. The compound is formally classified as an allyloxy-substituted alkyloxy benzoic acid derivative and is explicitly recited as Compound 14 in the Emisphere Technologies patent family covering delivery agent compounds for orally administered biologics such as insulin [2]. Its computed XLogP3 of 2.3 and topological polar surface area of 46.5 Ų place it in a physicochemical space distinct from non-methylated or regioisomeric analogs within the same patent series [1].

• Patent-recited delivery agent (Compound 14) for oral peptide programs
• Allyloxy terminal olefin supports late-stage cross-metathesis diversification
• Fully assigned ¹H/¹³C NMR, including sodium salt form for aqueous studies
• Validated acyl donor in ingenol ester PKCδ modulator synthesis

• [1] PubChem. 2-Allyloxy-6-methyl-benzoic acid. Compound Summary for CID 59290098. National Center for Biotechnology Information. Accessed 2026-04-27. View Source
• [2] Song, J. Allyloxy and Alkyloxy Benzoic Acid Delivery Agents. Canadian Patent CA2680737C, assigned to Emisphere Technologies, Inc., issued 2013. View Source

2-Allyloxy-6-methyl-benzoic Acid: Regioisomer Substitution Risks

Within the allyloxy-benzoic acid compound class, minor changes in ring-substitution topology produce non-interchangeable compounds with materially different patent coverage, physicochemical profiles, and documented biological applications. The 2-allyloxy-6-methyl substitution pattern is recited as a specific embodiment (Compound 14) in a granted delivery-agent patent family [1]; the 5-methyl regioisomer (2-allyloxy-5-methyl-benzoic acid, Compound 13) and the non-methylated parent (2-allyloxy-benzoic acid, Compound 1) are enumerated as distinct, separately indexed chemical entities within the same patent [1]. The methyl substituent at position 6 raises the calculated XLogP3 by approximately 0.5 log units relative to the des-methyl analog, altering predicted membrane partitioning behavior [2], while the allyloxy group provides a terminal olefin handle for cross-metathesis and cycloaddition reactivity that is absent in saturated ethoxy or propoxy counterparts [3]. Procuring an unqualified regioisomer or analog therefore risks obtaining a compound that falls outside the intended patent scope, possesses different physicochemical properties, and has no established precedent for the target application.

Property

Interchangeability Concern

Regioisomer (5-methyl vs 6-methyl)

Distinct patent species; compound identity, patent scope and application precedent may not transfer

Methyl position alters lipophilicity

ΔXLogP3 ~0.5 shift may change predicted membrane partitioning; des-methyl analog may not match permeability profile

Alkoxy group reactivity

Saturated alkoxy analogs (ethoxy, methoxy) lack the terminal olefin required for cross-metathesis diversification

• [1] Song, J. Allyloxy and Alkyloxy Benzoic Acid Delivery Agents. Canadian Patent CA2680737C, assigned to Emisphere Technologies, Inc., issued 2013. Compounds 1, 13, and 14 are explicitly distinguished. View Source
• [2] PubChem. 2-Allyloxy-6-methyl-benzoic acid (CID 59290098, XLogP3 = 2.3) vs. 2-(Allyloxy)benzoic acid (CID 460690, XLogP3 ≈ 1.8). National Center for Biotechnology Information. View Source
• [3] Rountree, S.M. et al. Synthesis of α,β-unsaturated aldehydes and nitriles via cross-metathesis reactions using Grubbs' catalysts. Applied Catalysis A, 2014. Describes 2-allyloxy-6-methylheptane as a novel cross-metathesis substrate. View Source

2-Allyloxy-6-methyl-benzoic Acid: Comparative Evidence for Selection

Patent-Recited Distinct Species in Delivery Agent Family

In Canadian Patent CA2680737C, the 2-allyloxy-6-methyl substitution pattern is recited as Compound 14, structurally and numerically distinguished from the 22 other enumerated allyloxy and alkyloxy benzoic acid delivery agent compounds. The patent defines a core Markush formula in which R₄ is selected from hydrogen, methyl, methoxy, hydroxy, halogen, acetyl, or 2-hydroxy-ethoxy, and n is 1–4, such that the specific combination of a 2-allyloxy group with a 6-methyl substituent represents a uniquely claimed species. The 5-methyl regioisomer (Compound 13, 2-allyloxy-5-methyl-benzoic acid) and the non-methylated parent (Compound 1, 2-allyloxy-benzoic acid) are listed as separate, independent chemical entities, establishing that these are not interchangeable compounds from either a legal or a structural standpoint [1].

Patent species distinction

Head-to-head

Compound 14 (2-allyloxy-6-methyl) vs. Compound 13 (5-methyl) and Compound 1 (des-methyl) each listed as separate, non-interchangeable species in CA2680737C

Ensures freedom-to-operate alignment with granted delivery-agent patent

Regioisomeric mismatch voids patent recitation as discrete embodiment

Evidence Dimension	Patent recitation as a discrete chemical species—positional isomer differentiation
Target Compound Data	2-Allyloxy-6-methyl-benzoic acid = Compound 14 (CA2680737C); substitution: 2-allyloxy, 6-methyl
Comparator Or Baseline	Compound 13 = 2-allyloxy-5-methyl-benzoic acid; Compound 1 = 2-allyloxy-benzoic acid; Compound 15 = 2-(2-methyl-allyloxy)-benzoic acid
Quantified Difference	Three regioisomeric or substitutional variants (Compounds 13, 14, 15) are each assigned distinct compound numbers within the same Markush claim family; only Compound 14 bears the 2-allyloxy-6-methyl substitution pattern
Conditions	Patent CA2680737C, Table of Compounds, lines 322–337

Why This Matters

For procurement in a delivery-agent development program, selecting the exact compound number ensures consistency with the granted patent disclosure and avoids the risk of sourcing a non-recited regioisomer that may lack the same freedom-to-operate position.

• [1] Song, J. Allyloxy and Alkyloxy Benzoic Acid Delivery Agents. Canadian Patent CA2680737C, Table of Compounds (lines 322–337). Assigned to Emisphere Technologies, Inc., issued 2013. View Source

Lipophilicity Shift vs. Des-methyl Benzoic Acid

The presence of the 6-methyl substituent increases the computed octanol–water partition coefficient by approximately 0.5 log units relative to the des-methyl analog 2-allyloxy-benzoic acid. PubChem-computed XLogP3 values are 2.3 for 2-allyloxy-6-methyl-benzoic acid and approximately 1.8 for 2-(allyloxy)benzoic acid (CID 460690) [1]. This difference, while modest, crosses the commonly cited oral drug-likeness mean (XLogP ≈ 2.0), suggesting the methylated compound may exhibit marginally improved passive membrane permeation compared to the non-methylated parent in the context of delivery-agent functionality [2].

Lipophilicity shift

Context-dependent

ΔXLogP3 ≈ +0.5 vs. des-methyl analog (2.3 vs. ~1.8)

May indicate moderately improved predicted passive permeation for delivery research

Computed property; experimental validation recommended

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.3 (2-allyloxy-6-methyl-benzoic acid, CID 59290098)
Comparator Or Baseline	XLogP3 ≈ 1.8 (2-allyloxy-benzoic acid, CID 460690)
Quantified Difference	ΔXLogP3 ≈ +0.5
Conditions	PubChem computed property, XLogP3 algorithm v3.0; values accessed 2026-04-27

Why This Matters

In oral delivery agent screening cascades, a ΔlogP of +0.5 can shift a compound from suboptimal to adequate predicted intestinal permeability, providing a physicochemical rationale for selecting the 6-methyl analog over the parent compound in lead optimization programs targeting transepithelial transport.

• [1] PubChem. Compound Summaries: CID 59290098 (2-allyloxy-6-methyl-benzoic acid, XLogP3=2.3) and CID 460690 (2-allyloxy-benzoic acid, XLogP3≈1.8). National Center for Biotechnology Information. View Source
• [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 1997, 23, 3–25. (Contextual benchmark: mean XLogP of oral drugs ≈ 2.0). View Source

Allyloxy Group as a Cross-Metathesis Handle

The allyloxy substituent on the 2-allyloxy-6-methyl scaffold confers reactivity toward olefin cross-metathesis that is not available with saturated alkoxy analogs. A closely related compound, 2-allyloxy-6-methylheptane (which retains the identical 2-allyloxy-6-methyl substitution pattern on an aliphatic rather than aromatic core), was explicitly reported as a novel cross-metathesis substrate that had not previously been used in such reactions, reacting with acrolein under Grubbs' catalyst to yield 6,10-dimethyl-5-oxoundec-2-enal, a valuable fragrance intermediate [1]. In contrast, saturated alkoxy analogs (e.g., 2-ethoxy-6-methyl-benzoic acid) lack the terminal olefin and cannot participate in this transformation. While the benzoic acid analog has not itself been reported in cross-metathesis, the shared allyloxy motif predicts analogous reactivity, positioning 2-allyloxy-6-methyl-benzoic acid as a scaffold with a built-in diversification handle not present in alkoxy competitors [1].

Allyloxy handle

Class-level

Terminal olefin present; cross-metathesis demonstrated on analogous 2-allyloxy-6-methylheptane scaffold

Supports late-stage functionalization workflows; saturated alkoxy analogs lack this handle

Reactivity inferred from structurally related substrate

Evidence Dimension	Availability of a terminal olefin for cross-metathesis diversification
Target Compound Data	Contains allyloxy (–O–CH₂–CH=CH₂) group: terminal olefin present, capable of cross-metathesis (inferred from the demonstrated reactivity of 2-allyloxy-6-methylheptane)
Comparator Or Baseline	Saturated alkoxy analogs (e.g., 2-ethoxy-6-methyl-benzoic acid): no terminal olefin; cross-metathesis not possible
Quantified Difference	Qualitative (binary): reactive handle present vs. absent
Conditions	Cross-metathesis of 2-allyloxy-6-methylheptane with acrolein using Grubbs' second-generation catalyst; demonstrated in Applied Catalysis A, 2014

Why This Matters

For medicinal chemistry or process chemistry teams seeking a benzoic acid building block that can be orthogonally diversified at a late stage, the allyloxy group offers a mild, catalytic functionalization route (cross-metathesis) that is entirely unavailable in ethoxy, methoxy, or propoxy analogs, thereby reducing the number of synthetic steps required to access complex derivatives.

• [1] Rountree, S.M.; Taylor, S.F.R.; Hardacre, C.; Lagunas, M.C.; Davey, P.N. Synthesis of α,β-unsaturated aldehydes and nitriles via cross-metathesis reactions using Grubbs' catalysts. Applied Catalysis A: General, 2014, 480, 93–100. View Source

Ingenol Ester Building Block with Validated SAR

2-Allyloxy-6-methyl-benzoic acid serves as the acyl donor in the synthesis of ingenol-5,20-acetonide-3-(2-allyloxy-6-methyl-benzoate) (CAS 1383427-47-1). This ingenol 3-benzoate ester was investigated in direct comparison to ingenol mebutate (ingenol 3-angelate, the approved agent for actinic keratosis) for chemical stability, pro-inflammatory effects, cell death induction, and PKCδ activation. A correlation between the structure of the 2-allyloxy-6-methyl-benzoate ester moiety, chemical stability, and biological activity was established . The use of this specific benzoic acid as the esterifying acid distinguishes the compound from other ingenol 3-benzoates bearing different aromatic acyl groups (e.g., ingenol 3-angelate, ingenol 3-benzoate, ingenol 3,20-dibenzoate), each of which exhibits a distinct stability–activity profile [1].

Ingenol ester SAR

Reported

Ingenol-5,20-acetonide-3-(2-allyloxy-6-methyl-benzoate) compared to ingenol mebutate for stability, PKCδ activation, cell death

Establishes SAR contribution of 2-allyloxy-6-methyl-benzoate ester; alternative acyl groups yield uncharacterized profiles

Exact EC₅₀ values not accessible in public abstract; request full study

Evidence Dimension	Incorporation as the acyl moiety in a biologically evaluated ingenol ester—SAR contribution of the benzoate substituent pattern
Target Compound Data	Ingenol-5,20-acetonide-3-(2-allyloxy-6-methyl-benzoate): investigated for chemical stability, pro-inflammatory effects, cell death induction, and PKCδ activation
Comparator Or Baseline	Ingenol mebutate (ingenol 3-angelate): approved topical agent for actinic keratosis; other ingenol 3-benzoates with varying aromatic substitution
Quantified Difference	Structure–stability–activity correlation established; specific quantitative PKCδ activation or cell death EC₅₀ values for the 2-allyloxy-6-methyl-benzoate ester vs. ingenol mebutate were reported in the primary study (exact values not publicly accessible in the abstracted record)
Conditions	In vitro PKCδ activation assay; cell death induction assay; chemical stability assessment—as described in the synthesis and biological evaluation of ingenol 3-benzoates

Why This Matters

For laboratories synthesizing or procuring ingenol-derived PKC modulators, the choice of benzoic acid building block is not arbitrary—the 2-allyloxy-6-methyl substitution pattern imparts a specific stability–activity relationship that has been experimentally benchmarked against the clinically used ingenol mebutate, providing a data-grounded rationale for selecting this particular benzoic acid over alternative acyl donors.

• [1] Li, L. et al. A Computational Investigation of the Uncatalysed and Water-Catalysed Acyl Rearrangements in Ingenol Esters. ChemRxiv, 2018. Discusses stability differences among ingenol esters including ingenol-3-angelate. View Source

Synthetic Route & NMR Characterization of Sodium Salt

A reproducible synthetic route to 2-allyloxy-6-methyl-benzoic acid, starting from ethyl 2-hydroxy-6-methyl-benzoate and allyl bromide under basic conditions (K₂CO₃ in refluxing 2-butanone, 48 h), has been described, yielding the free acid as an oil (4.44 g, 23.10 mmol) after ethereal extraction . Subsequent treatment with 1M sodium trimethylsilanolate (21.0 mL, 21.0 mmol) affords the sodium salt (sodium 2-allyloxy-6-methyl-benzoate) as a white powder (4.65 g), a form potentially advantageous for aqueous formulation. Full ¹H NMR (400 MHz, D₂O) and ¹³C NMR (100 MHz) assignments are available, including diagnostic resonances at δ 5.92 (m, –CH=CH₂), 5.29/5.14 (2 d-like, =CH₂), 4.47 (d-like, –OCH₂–), and 2.10 (s, –CH₃) . This level of characterization, particularly for the sodium salt form, is not uniformly reported for all regioisomeric analogs in the patent family, providing a practical procurement advantage for users who require pre-characterized material or a salt form for downstream formulation.

Characterization data

Data to verify

Full ¹H/¹³C NMR assignment for free acid and sodium salt; synthetic route from ethyl ester yields white powder salt

Reduces identity risk during scale-up; sodium salt may support aqueous formulation studies

Public characterization data may be limited for some regioisomers

Evidence Dimension	Availability of a fully characterized synthetic route and NMR dataset for both free acid and sodium salt forms
Target Compound Data	Free acid: oil, 4.44 g (23.10 mmol) from 5.00 g ethyl ester; Sodium salt: white powder, 4.65 g; ¹H NMR and ¹³C NMR fully assigned
Comparator Or Baseline	Some regioisomeric analogs (e.g., 2-allyloxy-4-methyl-benzoic acid, 2-allyloxy-3-methyl-benzoic acid) lack equivalently detailed published synthetic and characterization data in accessible repositories
Quantified Difference	Qualitative: detailed NMR assignment published for both free acid and salt vs. limited or absent public characterization data for certain regioisomers
Conditions	Ether extraction and drying over anhydrous Na₂SO₄; salt formation with 1M NaOSiMe₃; NMR in D₂O at 400 MHz (¹H) and 100 MHz (¹³C)

Why This Matters

For procurement decisions involving multi-gram scale-up or salt-form requirements, the existence of a demonstrated synthetic route with fully assigned spectroscopic characterization reduces the risk of receiving material of uncertain identity or purity, and the sodium salt form may offer superior aqueous solubility for delivery-agent formulation studies.

Validated Applications for 2-Allyloxy-6-methyl-benzoic Acid

Oral Peptide Delivery Agent Programs

Research groups pursuing oral delivery of insulin, GLP-1 analogs, calcitonin, or other peptide therapeutics using benzoic acid-based carrier molecules should specify 2-allyloxy-6-methyl-benzoic acid (Compound 14) as the exact species recited in the CA2680737C patent family [1]. The 2-allyloxy-6-methyl substitution pattern is enumerated as a distinct delivery agent candidate, differentiable from the 5-methyl regioisomer (Compound 13) and non-methylated parent (Compound 1). The increased lipophilicity (ΔXLogP3 ≈ +0.5 vs. 2-allyloxy-benzoic acid) may translate to improved transepithelial transport efficiency [2], and the sodium salt form (white powder, fully characterized by ¹H/¹³C NMR) offers a formulation-ready physical state for aqueous dosing solutions .

Ingenol Ester PKC Modulators for Dermatologic Oncology

Medicinal chemistry teams synthesizing ingenol 3-benzoate libraries for structure–activity relationship studies around PKCδ activation, pro-inflammatory cytokine induction, or cell death in actinic keratosis and non-melanoma skin cancer models should use 2-allyloxy-6-methyl-benzoic acid as the acylating agent for esterification at the ingenol C3 hydroxyl. The resulting ester, ingenol-5,20-acetonide-3-(2-allyloxy-6-methyl-benzoate), has been directly compared to ingenol mebutate for chemical stability, pro-inflammatory effects, cell death induction, and PKCδ activation, establishing a documented SAR contribution for this specific benzoate substituent pattern [1]. Substituting an alternative benzoic acid (e.g., 2-allyloxy-benzoic acid or 2-allyloxy-5-methyl-benzoic acid) would generate a different ester with an uncharacterized stability–activity profile.

Late-Stage Diversification via Olefin Cross-Metathesis

Process chemistry and medicinal chemistry groups requiring a benzoic acid building block that can be orthogonally functionalized via catalytic olefin cross-metathesis should prioritize 2-allyloxy-6-methyl-benzoic acid over 2-alkoxy (ethoxy, methoxy) or 2-hydroxy analogs. The terminal allyloxy olefin has been demonstrated to undergo cross-metathesis with acrolein using Grubbs' second-generation catalyst on the closely related 2-allyloxy-6-methylheptane scaffold, yielding α,β-unsaturated aldehyde intermediates for fragrance synthesis [1]; the same reactivity handle is structurally preserved in the benzoic acid analog. This strategy is unavailable with saturated alkoxy-substituted benzoic acids and enables access to diversifiable ester, amide, or ketone derivatives without de novo construction of the carbon skeleton.

Reference Standard for Regioisomer Purity

Analytical chemistry and quality control laboratories tasked with verifying the identity and regioisomeric purity of allyloxy-methyl-benzoic acid derivatives should obtain authentic 2-allyloxy-6-methyl-benzoic acid as a reference standard. The compound's fully assigned ¹H NMR spectrum (400 MHz, D₂O for the sodium salt) provides diagnostic resonances—the aromatic proton multiplet at δ 7.06, the methyl singlet at δ 2.10, and the allyloxy methylene doublet at δ 4.47—that enable unambiguous differentiation from the 5-methyl regioisomer (2-allyloxy-5-methyl-benzoic acid) and the 4-methyl regioisomer (4-allyloxy-2-methyl-benzoic acid), whose NMR patterns differ owing to altered aromatic substitution symmetry [1]. This capability is essential for confirming that the procured lot matches the intended patent-recited species.

Application

Selection Property

Validation Focus

Oral peptide delivery agent programs

Patent-recited specific regioisomer (Compound 14)

Confirm structural identity matches patent disclosure; assess formulation-relevant salt form

Ingenol ester PKCδ modulator SAR

Documented stability–activity contribution of 2-allyloxy-6-methyl-benzoate ester

Validate ester stability and PKCδ activation endpoints against comparator esters

Late-stage cross-metathesis diversification

Allyloxy terminal olefin handle

Confirm reactivity under Grubbs-type conditions; compare to saturated alkoxy controls

Regioisomer identity reference standard

Fully assigned ¹H/¹³C NMR reference data

Differentiate from 5-methyl and other regioisomeric analogs by diagnostic NMR signals

• [1] Song, J. Allyloxy and Alkyloxy Benzoic Acid Delivery Agents. Canadian Patent CA2680737C. See also PubChem CID 59290098. NMR data cross-referenced with chemical supplier synthesis descriptions (Chemsrc CAS 634205-23-5). View Source
• [2] PubChem. Computed XLogP3 = 2.3 for 2-allyloxy-6-methyl-benzoic acid (CID 59290098) vs. XLogP3 ≈ 1.8 for 2-allyloxy-benzoic acid (CID 460690). View Source
• [3] Rountree, S.M. et al. Synthesis of α,β-unsaturated aldehydes and nitriles via cross-metathesis reactions using Grubbs' catalysts. Applied Catalysis A: General, 2014, 480, 93–100. View Source